Cas no 215523-34-5 (1,8-Naphthyridine-2-carboxylic acid)

• Product Name: 1,8-Naphthyridine-2-carboxylic acid
• CAS No: 215523-34-5
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• MDL: MFCD00202900
• CID: 66923
• PubChem ID: 735156
• Update Time: 2025-05-20

1,8-Naphthyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-2-carboxylic acid
• 1,8-NAPHTHYRIDINE-2-CARBOXYLICACIDMONOHYDRATE
• 1,8-naphthyridin-2-carboxylic acid
• 1,8-Naphthyridine-2-carboxylicacid
• pyridino[2,3-b]pyridine-2-carboxylic acid
• [1,8]naphthyridine-2-carboxylic acid
• PubChem13907
• Peakdale1_000059
• naphthyridinecarboxylic acid
• naphthyridine carboxylic acid
• MLS000685979
• HMS518C15
• SNLMOXFUCILIPL-UHFFFAOYSA-N
• HMS2607B03
• STL253418
• BDBM5
• DTXSID10352744
• CS-0043745
• F0001-0769
• 1, 8-naphthyridine-2-carboxylic acid
• FT-0659974
• AC-5727
• CHEMBL1379716
• MFCD00202900
• E1T
• EN300-77201
• AKOS000267485
• Z1192378572
• PseudoginsenosideF11
• A815465
• SMR000324843
• SCHEMBL125654
• 215523-34-5
• BDBM50427218
• AF-399/41144545
• PS-3255
• 1,8-naphthyridine-2-carboxylic acid, AldrichCPR
• H10544
• ALBB-030610
• DB-005653

• MDL： MFCD00202900
• Inchi： 1S/C9H6N2O2/c12-9(13)7-4-3-6-2-1-5-10-8(6)11-7/h1-5H,(H,12,13)
• InChI Key： SNLMOXFUCILIPL-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C=CC=NC2=N1)=O

Computed Properties

• Exact Mass: 174.04300
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 1.3

Experimental Properties

• Density: 1.421
• Boiling Point: 366.8°C at 760 mmHg
• Flash Point: 175.6°C
• Refractive Index: 1.697
• PSA: 63.08000
• LogP: 1.32800

1,8-Naphthyridine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1,8-Naphthyridine-2-carboxylic acid

Introduction to 1,8-Naphthyridine-2-carboxylic Acid (CAS No. 215523-34-5)

1,8-Naphthyridine-2-carboxylic acid (CAS No. 215523-34-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its use as a potential therapeutic agent.

Chemical Properties: 1,8-Naphthyridine-2-carboxylic acid is a heterocyclic compound characterized by its naphthyridine core and carboxylic acid functional group. The molecular formula of this compound is C₁₀H₇N₂O₂, with a molecular weight of approximately 191.17 g/mol. It is a white crystalline solid that is soluble in polar solvents such as water and ethanol. The compound exhibits strong UV absorption and has been used in various analytical methods due to its unique spectral properties.

Synthesis Methods: The synthesis of 1,8-naphthyridine-2-carboxylic acid can be achieved through several routes. One common method involves the condensation of 2-cyanoacetic acid with 1,8-diaminonaphthalene followed by hydrolysis to form the carboxylic acid. Another approach involves the cyclization of 2-amino-3-cyanobenzoic acid in the presence of a suitable catalyst. These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for research and development purposes.

Biological Activities: Recent studies have highlighted the potential biological activities of 1,8-naphthyridine-2-carboxylic acid. One notable area of research is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases. Additionally, preliminary data suggest that 1,8-naphthyridine-2-carboxylic acid may have antiviral activity against certain RNA viruses, making it a promising lead compound for further investigation.

Clinical Applications: The potential therapeutic applications of 1,8-naphthyridine-2-carboxylic acid are an active area of research. Clinical trials are currently underway to evaluate its efficacy in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Early results from these trials have shown promising outcomes, with patients experiencing significant reductions in inflammation and improved quality of life. However, more extensive studies are needed to fully understand the safety and long-term effects of this compound.

Mechanisms of Action: The biological activities of 1,8-naphthyridine-2-carboxylic acid are attributed to its ability to modulate various signaling pathways involved in inflammation and immune responses. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by interfering with nuclear factor-kappa B (NF-κB) activation. This mechanism makes it an attractive candidate for developing new anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Potential Derivatives: Researchers are actively exploring the synthesis and biological evaluation of various derivatives of 1,8-naphthyridine-2-carboxylic acid. These derivatives are designed to enhance specific biological activities while reducing potential side effects. For example, one study published in Bioorganic & Medicinal Chemistry Letters described the synthesis of substituted analogs that exhibited improved COX inhibition and reduced gastrointestinal toxicity. Such derivatives hold great promise for developing more effective and safer therapeutic agents.

FUTURE DIRECTIONS: The future research on 1,8-naphthyridine-2-carboxylic acid is likely to focus on optimizing its pharmacological properties and expanding its therapeutic applications. Ongoing efforts include improving its bioavailability and stability, as well as identifying new targets for intervention. Additionally, there is growing interest in exploring its potential as a scaffold for developing multi-target drugs that can address complex diseases such as cancer and neurodegenerative disorders.

In conclusion, 1,8-naphthyridine-2-carboxylic acid (CAS No. 215523-34-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry.